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Compound of Interest

Compound Name: Bis(2,4-dinitrophenyl) oxalate

Cat. No.: B091566 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Bis(2,4-dinitrophenyl) oxalate,

commonly known as DNPO. It details its chemical properties, structure, and CAS number, with

a primary focus on its application as a highly sensitive chemiluminescence reagent. This

document offers in-depth information on the peroxyoxalate chemiluminescence reaction

mechanism, experimental protocols for its synthesis and use in analytical techniques such as

high-performance liquid chromatography (HPLC) and flow injection analysis. Quantitative data

is presented in structured tables for clarity, and key processes are visualized through detailed

diagrams to support researchers in drug development and other scientific fields.

Chemical Identification and Properties
Bis(2,4-dinitrophenyl) oxalate is a key reagent in the field of analytical chemistry, particularly

valued for its role in chemiluminescence-based detection methods.

Chemical Name: Bis(2,4-dinitrophenyl) oxalate

Synonyms: DNPO, Oxalic acid bis(2,4-dinitrophenyl) ester[1]

CAS Number: 16536-30-4[1][2][3]

Molecular Formula: C₁₄H₆N₄O₁₂[1][3]
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Appearance: White to light yellow crystalline powder.[2]

Chemical Structure
The structure of DNPO features an oxalate ester core linked to two 2,4-dinitrophenyl groups.

Chemical structure of Bis(2,4-dinitrophenyl) oxalate (DNPO)

Figure 1: Chemical structure of Bis(2,4-dinitrophenyl) oxalate (DNPO).

Quantitative Data
The utility of DNPO in analytical applications is underscored by its performance metrics in

chemiluminescence assays. The following tables summarize key quantitative data related to its

use.

Property Value Reference

Molecular Weight 422.22 g/mol [3]

Melting Point 189-190 °C [1]

Table 1: Physicochemical Properties of DNPO.

Analyte
Detection

Method
Linear Range

Limit of

Detection

(LOD)

Reference

Cysteamine
Flow Injection

Analysis

3 x 10⁻⁸ to 7.5 x

10⁻⁶ mol/L
7.8 x 10⁻⁹ mol/L [4]

Table 2: Analytical Performance of DNPO-based Chemiluminescence Detection.

Peroxyoxalate Chemiluminescence: Reaction
Mechanism
The chemiluminescent properties of DNPO are realized through the peroxyoxalate reaction.

This process involves the reaction of DNPO with an oxidizing agent, typically hydrogen
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peroxide, which generates a high-energy intermediate. This intermediate then transfers energy

to a fluorescent molecule (fluorophore), causing it to emit light. The intensity of the emitted light

can be correlated to the concentration of the analyte of interest.

The key intermediate in this reaction is 1,2-dioxetanedione. The overall reaction is highly

efficient and forms the basis for "glow stick" technology as well as sensitive analytical detection

methods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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